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Compound Name: 2-Methylhexadecanoic acid

CAS No.: 27147-71-3

Cat. No.: B1217160

Get Quote

Foreword
Welcome to this in-depth technical guide on 2-methylhexadecanoic acid in human blood

samples. This document is crafted for researchers, scientists, and professionals in drug

development who seek a comprehensive understanding of this particular branched-chain fatty

acid. My approach is to move beyond a simple recitation of facts and protocols. Instead, I will

provide a narrative that intertwines the "what" with the "why," reflecting the decision-making

process of a seasoned scientist. We will explore the biochemical significance of 2-
methylhexadecanoic acid, its metabolic pathways, clinical relevance, and, most critically, the

robust methodologies for its precise and accurate quantification in human blood. Every step,

from sample collection to final data analysis, will be presented with an emphasis on scientific

integrity and the causality behind our experimental choices.
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2-Methylhexadecanoic acid, also known as 2-methylpalmitic acid, is a long-chain fatty acid

with a methyl group at the alpha-carbon position (C2)[1][2]. This seemingly simple structural

modification has profound implications for its metabolism and biological role compared to its

straight-chain counterpart, palmitic acid.

Unlike many other fatty acids, 2-methylhexadecanoic acid is not considered a naturally

occurring metabolite in humans[1]. Its presence in human blood is primarily attributed to

exogenous sources, making it a part of the "exposome"—the totality of human environmental

exposures[1]. While research on this specific fatty acid is not as extensive as for others, its

structural class—2-methyl-branched fatty acids—is of significant clinical interest, particularly in

the context of peroxisomal disorders[3].

Property Value

IUPAC Name 2-methylhexadecanoic acid

Molecular Formula C₁₇H₃₄O₂

Molecular Weight 270.45 g/mol

Synonyms 2-methylpalmitic acid, alpha-methylpalmitate

Classification
Long-chain fatty acid, Methyl-branched fatty

acid

Table 1: Key Properties of 2-Methylhexadecanoic Acid.

The Metabolic Journey of 2-Methyl-Branched Fatty
Acids in Humans
The defining feature of 2-methyl-branched fatty acids is their resistance to the standard

mitochondrial beta-oxidation pathway due to the methyl group's position. This necessitates

specialized metabolic routes, primarily occurring in the peroxisomes.

The Role of Peroxisomal Alpha- and Beta-Oxidation
Fatty acids with a methyl group at the beta-carbon (C3), such as the dietary-derived phytanic

acid, must first undergo alpha-oxidation[4][5]. This process removes a single carbon from the
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carboxyl end, converting the 3-methyl-branched fatty acid into a 2-methyl-branched fatty acid

(e.g., phytanic acid is converted to pristanic acid)[4][5].

The resulting 2-methyl-branched fatty acyl-CoA, which is structurally analogous to 2-

methylhexadecanoyl-CoA, can then be processed by peroxisomal beta-oxidation[6]. This

pathway is equipped to handle the 2-methyl branch. A key enzyme in this process is alpha-

methylacyl-CoA racemase (AMACR), which converts the (2R)-stereoisomer to the (2S)-

stereoisomer, the form required by the subsequent enzymes in the beta-oxidation spiral[7].

The following diagram illustrates the general metabolic fate of dietary 3-methyl-branched fatty

acids and the subsequent processing of the resulting 2-methyl-branched fatty acids.
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Phytanic Acid (3-methyl-branched)
(from diet)

Peroxisomal Alpha-Oxidation

 Single carbon removal

Pristanic Acid (2-methyl-branched)

Acyl-CoA Synthetase

Pristanoyl-CoA (2-methyl-branched)

Alpha-Methylacyl-CoA Racemase (AMACR)

 Stereoisomer conversion

Peroxisomal Beta-Oxidation

Acetyl-CoA & Propionyl-CoA

Further Mitochondrial Oxidation
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Sample Preparation

Analysis

1. Blood Sample Collection
(Plasma or Serum)

2. Liquid-Liquid Extraction

 Addition of internal standard

3. Derivatization to FAMEs

 Isolate total fatty acids

4. GC-MS Analysis

 Increase volatility

5. Data Processing & Quantification

 Generate chromatogram & mass spectra
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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